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Compound of Interest

Compound Name: 3,4-Difluorophenetole

Cat. No.: B062040 Get Quote

An In-depth Technical Guide to 3,4-Difluorophenol

Note to the reader: This guide provides comprehensive information on 3,4-Difluorophenol,

assuming a potential typographical error in the user's request for "3,4-Difluorophenetole," as

search results predominantly yielded information for the former. 3,4-Difluorophenetole is the

ethyl ether derivative of 3,4-Difluorophenol.

This technical guide is intended for researchers, scientists, and drug development

professionals, offering a detailed overview of 3,4-Difluorophenol, including its chemical

properties, synthesis, and applications.

Chemical Identity and Properties
3,4-Difluorophenol is a halogenated aromatic compound that serves as a versatile intermediate

in organic synthesis.[1][2] Its unique electronic properties, stemming from the two fluorine

atoms on the phenyl ring, make it a valuable building block in the development of

pharmaceuticals, agrochemicals, and advanced materials.[1][2][3]
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Identifier Value

CAS Number 2713-33-9[1][4][5][6]

Molecular Formula C₆H₄F₂O[1][4][5][7]

Molecular Weight 130.09 g/mol [1][4][5][7]

IUPAC Name 3,4-difluorophenol[7]

Synonyms phenol, 3,4-difluoro-; 3,4-difluoro phenol[7]

Physicochemical Properties
Property Value

Appearance
White to off-white crystals or low melting fused

solid[1][8]

Melting Point 34-38 °C[6][8]

Boiling Point 85 °C at 20 mmHg[1][2][6][8]

Density 1.2483 g/cm³ (estimate)[6][8]

Flash Point 136 °F (57.8 °C)[6][8]

pKa 8.98 ± 0.18 (Predicted)[8]

Solubility

Soluble in common organic solvents and

alkaline aqueous solutions; slightly soluble in

neutral aqueous solutions.[9]

Safety and Handling
3,4-Difluorophenol is a hazardous substance and should be handled with appropriate safety

precautions in a well-ventilated area.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable solids GHS02 Danger
H228: Flammable

solid[10][11][12]

Acute toxicity (Oral) GHS07 Warning
H302: Harmful if

swallowed[12]

Acute toxicity

(Dermal)
GHS06 Danger

H311: Toxic in contact

with skin[10]

Skin

corrosion/irritation
GHS05 Danger

H314/H315: Causes

severe skin burns and

eye damage / Causes

skin irritation[11][12]

Serious eye

damage/irritation
GHS05 Danger

H319: Causes serious

eye irritation[11]

Specific target organ

toxicity
GHS07 Warning

H335: May cause

respiratory

irritation[11]

Precautionary Statements
A comprehensive list of precautionary statements can be found in the safety data sheet,

including P210 (Keep away from heat/sparks/open flames/hot surfaces), P260 (Do not breathe

dust), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and

P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell).

[8]

Experimental Protocols
Synthesis of 3,4-Difluorophenol
One common laboratory-scale synthesis of 3,4-Difluorophenol involves the ipso-hydroxylation

of 3,4-Difluorophenylboronic acid.[5]
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3,4-Difluorophenylboronic acid (0.5 mmol)

Cellulose (10 mg, 15 wt%)

30% aqueous Hydrogen Peroxide (H₂O₂) (0.5 mL)

Distilled Water (2 mL)

Ethyl Acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Hexane

Silica gel

Procedure:

In a 10 mL oven-dried round-bottomed flask, combine the arylboronic acid (0.5 mmol) and

cellulose (10 mg).

Add 2 mL of distilled water to the flask.

Add 30% aqueous H₂O₂ (0.5 mL) dropwise to the mixture while stirring at room temperature.

Continue stirring for 5 minutes. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, centrifuge the aqueous layer to recover the catalyst for future use.

Extract the product from the aqueous layer with ethyl acetate (3 x 10 mL).

Dry the combined organic extracts over anhydrous Na₂SO₄.

Remove the solvent under vacuum to yield the crude product.

Purify the crude product by column chromatography on silica gel using an ethyl

acetate/hexane eluent to obtain the desired 3,4-Difluorophenol.[5]
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Synthesis of 3,4-Difluoroanisole from 3,4-Difluorophenol
This protocol details the etherification of 3,4-Difluorophenol to its methyl ether derivative, 3,4-

Difluoroanisole. A similar procedure could be adapted for the synthesis of 3,4-
Difluorophenetole by substituting methyl iodide with ethyl iodide.

Materials:

3,4-Difluorophenol (50 g)

Acetonitrile (500 mL)

Potassium Carbonate (69 g)

Methyl Iodide (32 mL)

Dichloromethane

Water

Procedure:

Dissolve 50 g of 3,4-difluorophenol in 500 mL of acetonitrile in a suitable reaction vessel.[13]

Add 69 g of potassium carbonate to the solution.[13]

Slowly add 32 mL of methyl iodide to the reaction mixture.[13]

Allow the reaction to proceed at room temperature overnight.[13]

Monitor the completion of the reaction using a TLC plate.[13]

Pour the reaction mixture into 500 mL of water and stir thoroughly.[13]

Separate the organic phase.[13]

Wash the aqueous phase with 100 mL of dichloromethane and 300 mL of water.[13]

Combine the organic phases and dry them.[13]
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Purify the product by distillation.[13]

Applications in Research and Development
3,4-Difluorophenol is a key building block in several areas of chemical research and industry.

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of fluorinated drug

candidates. The incorporation of fluorine atoms can enhance a molecule's biological activity,

metabolic stability, and lipophilicity.[1][3]

Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides,

contributing to improved selectivity and effectiveness.[1][2]

Material Science: 3,4-Difluorophenol is employed in the production of polymers and liquid

crystal materials, imparting properties such as increased thermal stability and chemical

resistance.[1][3][5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

